Cas no 133928-25-3 (Benzene, 1-octyl-4-[(4-octylphenoxy)methyl]-)

• Product Name: Benzene, 1-octyl-4-[(4-octylphenoxy)methyl]-
• CAS No: 133928-25-3
• MF: C₂₉H₄₄O
• MW: 408.659069061279
• CID: 2770890
• Update Time: 2023-08-07

Benzene, 1-octyl-4-[(4-octylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-octyl-4-[(4-octylphenoxy)methyl]-
• 1-Octyl-4-[(4-octylphenoxy)methyl]benzene

• Inchi： 1S/C29H44O/c1-3-5-7-9-11-13-15-26-17-19-28(20-18-26)25-30-29-23-21-27(22-24-29)16-14-12-10-8-6-4-2/h17-24H,3-16,25H2,1-2H3
• InChI Key： GZZKBLMJTJOMOU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCCCCCCC)CC1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 363
• XLogP3: 11.5
• Topological Polar Surface Area: 9.2